Cas no 177956-45-5 (3,5-Bis(benzyloxy)-4-bromobenzoic acid)

3,5-Bis(benzyloxy)-4-bromobenzoic acid structure
177956-45-5 structure
Product Name:3,5-Bis(benzyloxy)-4-bromobenzoic acid
CAS No:177956-45-5
MF:C21H17BrO4
MW:413.261285543442
MDL:MFCD20923928
CID:1031012
PubChem ID:10024710
Update Time:2025-04-20

3,5-Bis(benzyloxy)-4-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(benzyloxy)-4-bromobenzoic acid
    • 4-bromo-3,5-bis(phenylmethoxy)benzoic acid
    • 3,5-bis-benzyloxy-4-bromo-benzoic acid
    • 4-bromo-3,5-bis(benzyloxy)benzoic acid
    • AK133283
    • KB-234084
    • SureCN642448
    • A905881
    • SCHEMBL642448
    • 3,5-Bis(benzyloxy)-4-bromobenzoicacid
    • JCAIWNXWTXXJAE-UHFFFAOYSA-N
    • DB-394169
    • 3,5-Bis-benzyloxy-4-bromobenzoic acid
    • 177956-45-5
    • DTXSID90434390
    • A1-03851
    • MDL: MFCD20923928
    • Inchi: 1S/C21H17BrO4/c22-20-18(25-13-15-7-3-1-4-8-15)11-17(21(23)24)12-19(20)26-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,23,24)
    • InChI Key: JCAIWNXWTXXJAE-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(C(=O)O)=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 412.03102g/mol
  • Monoisotopic Mass: 412.03102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 55.8Ų

3,5-Bis(benzyloxy)-4-bromobenzoic acid Pricemore >>

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